Cas no 2172177-40-9 (4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2172177-40-9
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6612179
• PubChem ID: 165536450
• Update Time: 2025-10-23

4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• 4-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid
• EN300-1510781
• 2172177-40-9

• Inchi： 1S/C27H25BrN2O5/c1-16(12-25(31)32)14-29-26(33)22-13-17(10-11-24(22)28)30-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,13,16,23H,12,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： YQVYUCHREKEBFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

Comprehensive Analysis of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2172177-40-9)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2172177-40-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers are increasingly focusing on its applications due to its unique properties, such as its role as a protecting group in solid-phase peptide synthesis (SPPS). The compound's Fmoc (9-fluorenylmethoxycarbonyl) moiety is particularly noteworthy, as it provides stability under basic conditions while being easily cleaved under mild acidic conditions.

The growing demand for custom peptide synthesis and bioconjugation techniques has propelled the relevance of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid. With the rise of targeted drug delivery systems and precision medicine, this compound plays a pivotal role in the development of novel therapeutics. Its brominated aromatic ring offers additional reactivity for further functionalization, making it a versatile building block in medicinal chemistry. Recent studies have explored its potential in cancer research, particularly in the design of small-molecule inhibitors and peptide-based therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 2172177-40-9 is often searched in academic and industrial databases, reflecting its importance in organic synthesis. The integration of Fmoc-protected amino acids like this one has revolutionized peptide manufacturing, enabling high-yield and high-purity products. Moreover, the compound's compatibility with automated peptide synthesizers aligns with the industry's shift toward high-throughput screening and AI-driven drug discovery. Researchers frequently inquire about its solubility, stability, and handling protocols, underscoring the need for detailed technical data.

In the context of green chemistry and sustainable synthesis, 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid is also being evaluated for its environmental impact. Innovations in catalytic processes and waste reduction are driving the optimization of its production methods. Additionally, its application in biomarker development and diagnostic reagents highlights its cross-disciplinary utility. As the scientific community continues to explore its potential, this compound remains a cornerstone in advancing biochemical research and therapeutic innovation.